Cas no 1024533-31-0 (3-(3,4-Dichlorobenzyl)-1-(4-((6,7-dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)urea)

• Product Name: 3-(3,4-Dichlorobenzyl)-1-(4-((6,7-dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)urea
• CAS No: 1024533-31-0
• MF: C₂₆H₂₅Cl₂N₃O₃
• MW: 498.401004552841
• MDL: MFCD03839385
• CID: 5036052
• Update Time: 2025-06-11

3-(3,4-Dichlorobenzyl)-1-(4-((6,7-dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-DICHLOROBENZYL)-1-(4-((6,7-DIMETHOXY(3,4-DIHYDROISOQUINOLYL))METHYL)PHENYL)UREA
• 3-[(3,4-dichlorophenyl)methyl]-1-{4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl}urea
• 3-(3,4-Dichlorobenzyl)-1-(4-((6,7-dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)urea

• MDL： MFCD03839385
• Inchi： 1S/C26H25Cl2N3O3/c1-33-24-13-18-9-10-29-23(20(18)14-25(24)34-2)12-16-3-6-19(7-4-16)31-26(32)30-15-17-5-8-21(27)22(28)11-17/h3-8,11,13-14H,9-10,12,15H2,1-2H3,(H2,30,31,32)
• InChI Key： WZBCBXCVIASCAH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CNC(NC1C=CC(=CC=1)CC1C2C=C(C(=CC=2CCN=1)OC)OC)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 701
• XLogP3: 4.9
• Topological Polar Surface Area: 72

Additional information on 3-(3,4-Dichlorobenzyl)-1-(4-((6,7-dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)urea

3-(3,4-Dichlorobenzyl)-1-(4-((6,7-Dimethoxy(3,4-Dihydroisoquinolyl))methyl)phenyl)urea: A Comprehensive Overview

3-(3,4-Dichlorobenzyl)-1-(4-((6,7-dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)urea (CAS No. 1024533-31-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of urea derivatives and is characterized by its intricate substitution pattern, which includes dichlorobenzyl and dimethoxydihydroisoquinolyl moieties. The combination of these functional groups endows the molecule with a diverse range of biological activities, making it a promising candidate for various pharmaceutical applications.

The structure of 3-(3,4-Dichlorobenzyl)-1-(4-((6,7-dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)urea is highly complex and can be synthesized through a series of well-defined chemical reactions. The synthesis typically involves the coupling of a dichlorobenzyl group with a substituted phenylurea moiety, followed by the introduction of the dimethoxydihydroisoquinolyl fragment. Recent advancements in synthetic methodologies have significantly improved the yield and purity of this compound, making it more accessible for both academic research and industrial applications.

In terms of biological activity, 3-(3,4-Dichlorobenzyl)-1-(4-((6,7-dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)urea has shown promising results in several preclinical studies. One of the key areas of interest is its potential as an antitumor agent. Research has demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action is believed to involve the inhibition of specific signaling pathways that are crucial for tumor growth and survival.

Additionally, 3-(3,4-Dichlorobenzyl)-1-(4-((6,7-dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)urea has been investigated for its anti-inflammatory properties. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of 3-(3,4-Dichlorobenzyl)-1-(4-((6,7-dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)urea has also been studied in detail. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It also shows a reasonable half-life in plasma, which suggests that it could be administered once or twice daily in clinical settings.

One of the notable aspects of 3-(3,4-Dichlorobenzyl)-1-(4-((6,7-dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)urea is its low toxicity profile. In animal models, it has been shown to have minimal side effects even at high doses. This is an important consideration for its potential use as a therapeutic agent in humans. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The mechanism of action of 3-(3,4-Dichlorobenzyl)-1-(4-((6,7-dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)urea is not yet fully understood but is believed to involve multiple pathways. One hypothesis is that the compound interacts with specific protein targets involved in cell signaling and gene expression. For instance, it may bind to receptors or enzymes that play a role in tumor progression or inflammation. Ongoing research aims to elucidate these mechanisms in greater detail.

In conclusion, 3-(3,4-Dichlorobenzyl)-1-(4-((6,7-dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)urea (CAS No. 1024533-31-0) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable biological properties make it an attractive candidate for further development in both academic research and pharmaceutical industries. As more studies are conducted to explore its full potential, this compound may pave the way for new treatments for various diseases.